(6-Amino-3-methyl-1-benzofuran-2-yl)(phenyl)methanone

• IUPAC Name: (6-amino-3-methyl-1-benzofuran-2-yl)-phenylmethanone
• InChI: InChI=1S/C16H13NO2/c1-10-13-8-7-12(17)9-14(13)19-16(10)15(18)11-5-3-2-4-6-11/h2-9H,17H2,1H3
• InChI Key: ZDKKHZGPFSHJNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)N)C(=O)C3=CC=CC=C3
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• CAS No.: 887834-01-7

Description

(6-Amino-3-methyl-1-benzofuran-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.285. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Benzofuran derivatives like (6-Amino-3-methyl-1-benzofuran-2-yl)(phenyl)methanone are synthesized through various chemical reactions. For instance, (5-substituted-1-benzofuran-2-yl)(2,4-substituted phenyl)methanones were prepared using Knoevenagel condensation (Kenchappa et al., 2016). Additionally, benzofuran-2-yl(phenyl)methanone derivatives have been synthesized using the Rap-Stoermer condensation reaction (Cui et al., 2011).

Antimicrobial and Antioxidant Applications

• These compounds have shown promising antimicrobial activity. For example, certain (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives exhibited significant antibacterial properties (Rashmi et al., 2014). Additionally, benzofuran-2-yl(phenyl)methanones demonstrated radical scavenging and antioxidant activities (Ali et al., 2020).

Potential in Neurological Research

• Some benzofuran derivatives are being evaluated for their potential in neurological research, such as ligands for β-amyloid plaques in Alzheimer's Disease (AD) (Cui et al., 2011).

Antimitotic and Antiviral Properties

• Benzofuran linked tetralones, a type of benzofuran derivative, have been studied for their antimitotic activity (Umesha et al., 2018). Furthermore, certain benzofuran derivatives have shown antiviral activity, especially against vaccinia and Coxsackie viruses (Sharma et al., 2009).

Mechanism of Action

Target of Action

Benzofuran derivatives, a class to which this compound belongs, have been found to exhibit a wide range of biological and pharmacological applications . They have been used in the treatment of various diseases and have shown antimicrobial properties .

Mode of Action

Benzofuran derivatives have been reported to interact with various targets, leading to changes in cellular processes . For instance, some benzofuran derivatives can inhibit rapid sodium ion influx in atrial and myocardial conduction fibers, slowing down conduction velocity and reducing sinus node autonomy .

Biochemical Pathways

Benzofuran derivatives have been reported to influence various biochemical pathways, leading to their wide array of biological activities .

Pharmacokinetics

It has been noted that one of the targets achieved with most of the more recent compounds, including benzofuran derivatives, is improved bioavailability, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been reported to have a wide array of biological activities .

Action Environment

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .

Safety and Hazards

As with any chemical compound, safety and hazards are important considerations. If breathed in, the person should be moved into fresh air. If not breathing, artificial respiration should be given. In case of skin contact, wash off with soap and plenty of water. In case of eye contact, flush eyes with water as a precaution.

Future Directions

There is an urgent need to develop new therapeutic agents, and benzofuran derivatives have shown promise in this area. They have not yet found wide application against a few deadly microbes, but recent developments have solved some of the problems posed. Improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing. Future research will likely continue to explore the therapeutic potential of benzofuran derivatives.